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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of high-solids-

content slurries utilizing Disperbyk 160, a wetting and dispersing additive. This document

outlines the mechanism of action, key benefits, formulation guidelines, and detailed

experimental protocols for performance evaluation.

Introduction to Disperbyk 160
Disperbyk 160 is a high molecular weight block copolymer with pigment-affinic groups,

designed as a wetting and dispersing agent for solvent-borne systems.[1] Its primary function is

to enable the formulation of stable, low-viscosity slurries with high concentrations of solid

particles. This is achieved through a dual stabilization mechanism: steric hindrance and

electrostatic repulsion.[1][2] The block copolymer structure consists of anchor groups with a

strong affinity for the particle surface and polymer chains that extend into the solvent, creating

a stabilizing layer. This prevents particle agglomeration, leading to significant improvements in

slurry properties.

Key Benefits of Disperbyk 160:

Viscosity Reduction: Significantly lowers the viscosity of high-solids-content slurries,

improving flowability and processability.[3]
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Increased Solids Loading: Enables the formulation of slurries with a higher percentage of

solid materials.[3]

Improved Stability: Prevents sedimentation and hard settling of particles, ensuring long-term

slurry stability.

Enhanced Leveling and Gloss: In coating applications, it contributes to improved surface

finish and appearance.[3]

Deflocculation of Pigments: Effectively breaks down pigment agglomerates, leading to

improved color strength and uniformity.[1][2]

Mechanism of Action
Disperbyk 160 functions by adsorbing onto the surface of solid particles through its pigment-

affinic anchor groups. Once anchored, the high molecular weight polymer chains extend into

the solvent, creating a protective barrier around each particle. This barrier provides steric

stabilization, physically preventing the particles from approaching each other and

agglomerating.[1] Additionally, the additive imparts a uniform electrical charge to the particle

surfaces, leading to electrostatic repulsion, which further contributes to the deflocculation and

stabilization of the slurry.[1][2]
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Start: Define Formulation Parameters
(Solids Type, Solids Loading, Solvent)

1. Premix Solvent and Disperbyk 160

2. Gradually Add Solid Particles
under Agitation

3. High-Shear Dispersion
(e.g., using a high-speed disperser or ball mill)

4. Equilibrate the Slurry
(allow to cool and deaerate)

5. Characterize Slurry Properties
(Viscosity, Stability, Particle Size)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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